BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Archangelicin: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Archangelicin

Cat. No.: B1665600

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Archangelicin. The following procedures are based on general principles of laboratory
chemical safety and available information on furanocoumarins, the chemical class to which
Archangelicin belongs. Adherence to local, state, and federal regulations is mandatory.

l. Understanding the Hazards

Archangelicin, a furanocoumarin, presents potential health risks. Furanocoumarins are known
for their phototoxic, and in some cases, photogenotoxic and photocarcinogenic properties.
Direct contact with the skin followed by exposure to sunlight can cause severe skin irritation
and burns. While specific toxicity data for Archangelicin is limited, it is prudent to handle it with
the utmost care, assuming it possesses hazards similar to other compounds in its class.

Table 1: Archangelicin Hazardous Properties and Handling Precautions
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Property

Information

Chemical Name

Archangelicin

CAS Number

2607-56-9

Chemical Class

Furanocoumarin

Known Hazards

Belongs to the furanocoumarin class, which is
associated with phototoxicity. May cause skin

irritation upon exposure to UV light.[1][2]

Personal Protective Equipment (PPE)

Wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles,

and a lab coat.

Handling

Handle in a well-ventilated area, preferably
within a fume hood, to avoid inhalation of any
dust or aerosols. Avoid contact with skin and
eyes. Wash hands thoroughly after handling.[1]

[3]

Storage

Store in a tightly sealed, light-resistant container
in a cool, dry, and well-ventilated area away

from incompatible materials.

Spill Cleanup

In case of a spill, wear appropriate PPE. For
solid spills, gently sweep up the material to
avoid creating dust and place it in a sealed
container for disposal. For liquid spills, absorb
with an inert material (e.g., vermiculite, sand)
and place in a sealed container for disposal.

Clean the spill area with soap and water.

Il. Disposal Workflow

The following workflow provides a logical approach to the disposal of Archangelicin waste.
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Identify Archangelicin Waste Stream
(Pure compound, contaminated labware, solutions)

Segregate Waste at Source

Yes Yes
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Es the waste a dilute aqueous so\uuon?) Is the waste contaminated labware (glassware, PPE)?)

A 4

Es the waste pure Archangelicin or highly concentrated?)

A4 A4

(Consider potential in-lab treatment (See Section II1) (Decontaminate labware (See Section I\/))

If decontarpination is not feasible
A4 A

Package in a labeled, sealed, and compatible container.
Label as 'Hazardous Waste - Archangelicin'

'

(Arrange for pickup by a licensed hazardous waste disposal compana

A A

(Consult institutional EHS for specific guidance on agueous waste disposaD (Dispose of decontaminated labware as regular lab waste (if permi\leda
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Dilute Aqueous Archangelicin Waste

'

Risk Assessment & EHS Consultation

'

easibility of In-Lab Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665600#archangelicin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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